Cas no 1322-94-7 (1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester)

1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester structure
1322-94-7 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester
CAS No:1322-94-7
MF:C16H20O4
MW:276.327605247498
CID:178927
PubChem ID:73988
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 1-(dimethylcyclohexyl) ester
    • (dimethylcyclohexyl) hydrogen phthalate
    • 2-(4,4-dimethylcyclohexyl)oxycarbonylbenzoic acid
    • 1,2-Benzenedicarboxylic acid, mono(dimethylcyclohexyl) ester
    • 2-{[(4,4-dimethylcyclohexyl)oxy]carbonyl}benzoic acid
    • 1,2-benzenedicarboxylic acid, mono(dimethylcyclohexyl)ester
    • 1,2-Benzenedicarboxylic acid,mono-(dimethylcyclohexyl)es
    • DTXSID20862627
    • EINECS 215-344-9
    • Dimethylcyclohexyl) hydrogen phthalate
    • 1322-94-7
    • Inchi: 1S/C16H20O4/c1-16(2)9-7-11(8-10-16)20-15(19)13-6-4-3-5-12(13)14(17)18/h3-6,11H,7-10H2,1-2H3,(H,17,18)
    • InChI Key: GPIZVEQCOQOIPD-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)O)=O)C1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 276.1362
  • Monoisotopic Mass: 276.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.18
  • Boiling Point: 412.7°Cat760mmHg
  • Flash Point: 148.4°C
  • Refractive Index: 1.55
  • PSA: 63.6
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